Cas no 130801-42-2 (2,4-Pyrimidinediamine, 5-(2,3,5-trichlorophenyl)-)

• Product Name: 2,4-Pyrimidinediamine, 5-(2,3,5-trichlorophenyl)-
• CAS No: 130801-42-2
• MF: C₁₀H₇Cl₃N₄
• MW: 289.548378229141
• CID: 1226780
• PubChem ID: 132631
• Update Time: 2025-04-20

2,4-Pyrimidinediamine, 5-(2,3,5-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 5-(2,3,5-trichlorophenyl)-
• 5-(2,3,5-trichlorophenyl)pyrimidine-2,4-diamine
• 130801-42-2
• CHEMBL283710
• BW1003C87
• SCHEMBL168973
• DTXSID40276328
• 5-(2,3,5-trichlorophenyl)-2,4-diaminopyrimidine

• Inchi： 1S/C10H7Cl3N4/c11-4-1-5(8(13)7(12)2-4)6-3-16-10(15)17-9(6)14/h1-3H,(H4,14,15,16,17)
• InChI Key： WKJFILILEWPMQF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CN=C(N)N=C1N)Cl)Cl

Computed Properties

• Exact Mass: 287.97391
• Monoisotopic Mass: 287.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.82